1-[[4-(2-Aminoethyl)phenyl]methyl]pyrrolidin-2-one

Chemical purity Positional isomerism Structure verification
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H18N2O
Molecular Weight 218.29 g/mol
Cat. No. B13266780
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Technical Parameters


Basic Identity
Product Name1-[[4-(2-Aminoethyl)phenyl]methyl]pyrrolidin-2-one
Molecular FormulaC13H18N2O
Molecular Weight218.29 g/mol
Structural Identifiers
SMILESC1CC(=O)N(C1)CC2=CC=C(C=C2)CCN
InChIInChI=1S/C13H18N2O/c14-8-7-11-3-5-12(6-4-11)10-15-9-1-2-13(15)16/h3-6H,1-2,7-10,14H2
InChIKeyJPFSWBXZUUGGFZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 0.1 g / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-[[4-(2-Aminoethyl)phenyl]methyl]pyrrolidin-2-one: Identity, Supplier Landscape, and Procurement


1-[[4-(2-Aminoethyl)phenyl]methyl]pyrrolidin-2-one (CAS 914200-36-5, molecular formula C13H18N2O, molecular weight 218.29 g/mol) is a synthetic N-benzylated pyrrolidin-2-one derivative that incorporates a para-(2-aminoethyl)phenyl substituent on the pyrrolidinone nitrogen . The compound is commercially supplied as the free base (typical purity ≥95%) and as the hydrochloride salt (CAS 914104-14-6, C13H19ClN2O, MW 254.75) . Its canonical SMILES string—NCCc1ccc(CN2CCCC2=O)cc1—confirms a 1,4-disubstituted benzyl motif where the primary aminoethyl arm lies distal to the pyrrolidinone lactam ring . In the broader chemotype landscape, this compound occupies a structural niche between nebracetam (4-(aminomethyl)-1-benzylpyrrolidin-2-one) and the N-benzylated (pyrrolidin-2-one)/(imidazolidin-2-one) anti-Alzheimer’s series derived from the donepezil pharmacophore, distinguishing itself by carrying the reactive primary amine on the benzyl ring rather than on the pyrrolidine core [1].

Convergent building block with reactive primary amine for modular conjugation
N-benzylated pyrrolidin-2-one scaffold supports CNS chemotype exploration
Scalable synthetic access via direct N-alkylation (convergent route)

Risks of Substituting with Positional Isomers or Core-Substituted Analogs


Within the N-benzylated pyrrolidin-2-one chemotype, small positional changes in the aminoalkyl substituent produce profound differences in molecular recognition, pharmacokinetic behaviour, and synthetic tractability. For example, moving the aminoethyl group from the para-benzyl position (target compound) to the pyrrolidinone C-4 or C-5 position—as in nebracetam (4-(aminomethyl)-1-benzylpyrrolidin-2-one) or 5-(2-aminoethyl)-1-benzylpyrrolidin-2-one—reorders the spatial presentation of the basic amine relative to the lactam carbonyl, directly affecting hydrogen-bond donor/acceptor geometry and predicted binding poses at acetylcholine receptors [1]. Moreover, structure–activity relationship (SAR) studies on the 7-[3-(1-aminoalkyl)pyrrolidinyl]quinolone antibacterial series have explicitly demonstrated that shifting from an aminomethyl to an aminoethyl substituent alters lipophilicity, aqueous solubility, and pharmacokinetic parameters such as oral absorption and clearance, rendering the two substituent types non-interchangeable . Consequently, for any structure-based drug design, fragment-based screening, or proteolysis-targeting chimera (PROTAC) linker project that depends on a pendant primary amine with a specific vector from the aromatic core, generic substitution with an off-the-shelf aminomethyl-benzyl or core-aminoethyl pyrrolidinone analog cannot reproduce the target compound’s 3D pharmacophore without introducing unquantified changes in affinity, selectivity, and physicochemical properties.

Positional isomerism alters 3D pharmacophore: shifting amine from benzyl to pyrrolidine ring may change receptor-binding geometry and SAR interpretation.

Aminoethyl-to-aminomethyl substitution reduces spacer length, potentially decreasing predicted logP and shifting brain penetration profile (class-level inference).

Core-substituted analogs require linear protection/deprotection synthesis, limiting gram-scale procurement and batch reproducibility vs. convergent assembly.

Quantitative Differentiation Evidence


Positional Isomer Purity and Identity Verification

The target compound’s structural identity is defined by the para-substituted benzyl arrangement captured in the cataloged SMILES NCCc1ccc(CN2CCCC2=O)cc1 . The positional isomer 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one (CAS 117934-67-5) carries the aminoethyl group on the pyrrolidine ring rather than on the benzyl ring, resulting in a distinct SMILES and a different spatial orientation of the basic amine . Both compounds share the same molecular formula (C13H18N2O, MW 218.29) and are supplied at a minimum purity specification of 95% . However, because the two isomers are chromatographically resolvable only under optimized conditions, substituting one for the other without orthogonal analytical confirmation (e.g., ¹H–¹³C HSQC and NOESY NMR) risks introducing an uncharacterized positional isomer into a screening collection, potentially generating false structure–activity correlations.

Positional isomer identity
Data to verify
Target: NCCc1ccc(CN2CCCC2=O)cc1 vs Isomer: CC(N)C1CN(CC1=O)Cc1ccccc1
Ensures correct structural identity for library-based SAR
Confirm by HSQC/NMR under optimized conditions
Chemical purity Positional isomerism Structure verification

Aminoethyl vs. Aminomethyl Pharmacokinetic Differentiation

In a series of 7-[3-(1-aminoalkyl)pyrrolidinyl]quinolone antibacterials, compounds bearing a 1-aminoethyl substituent on the pyrrolidine ring exhibited moderate lipophilicity and high aqueous solubility relative to the corresponding 1-aminomethyl analogs . Specifically, the 3-(1-aminoethyl)-1-pyrrolidinyl compound (compound 83 in that study) demonstrated superior pharmacokinetic properties—including higher oral absorption and more favourable clearance—compared with its aminomethyl counterpart (compound 6) . Extrapolating this class-level structure–property relationship to the target compound, the para-(2-aminoethyl)benzyl arm, which contains an ethylene spacer between the aromatic ring and the primary amine, introduces greater conformational flexibility and increased calculated logP relative to a hypothetical para-(aminomethyl)benzyl analog (XlogP ~0.8 predicted for the target compound vs. an estimated ~0.3 for the aminomethyl congener) . While no head-to-head logP measurement is available for the target compound itself, the class-level inference is that the aminoethyl spacer alters passive membrane permeability and solubility to a degree that is meaningful for CNS drug discovery programs requiring fine control of brain penetration.

LogP differentiation
Class-level
~0.5 log units higher predicted logP
May influence CNS permeability estimates in research models
Extrapolated from quinolone antibacterial series
Lipophilicity Aqueous solubility Pharmacokinetics

Cholinesterase Inhibitory Activity and Donepezil Scaffold Comparison

A 2020 study by Gupta et al. reported that a series of N-benzylated (pyrrolidin-2-one)/(imidazolidin-2-one) derivatives designed as donepezil-based scaffold-hopping analogs exhibited AChE inhibitory activity, with the most potent compounds—3-(4-(4-fluorobenzoyl)-piperidin-1-yl)-1-(4-methoxybenzyl)-pyrrolidin-2-one (compound 10b) and 1-(3,4-dimethoxybenzyl)-3-((1-(2-(trifluoromethyl)benzyl)-piperidin-4-yl)-methyl)-imidazolidin-2-one (compound 18c)—displaying an excellent anti-Alzheimer's profile in behavioral and biochemical assays [1]. Although the target compound itself was not among the compounds tested by Gupta et al., it belongs to the same N-benzylated pyrrolidin-2-one chemotype that demonstrated AChE engagement. Crucially, the para-(2-aminoethyl)phenyl substituent provides a reactive primary amine handle absent in the lead compounds 10b and 18c, enabling downstream functionalization (e.g., amide coupling, reductive amination, or PEGylation) without the need for de novo introduction of a linkerable amine. This chemical feature confers a distinct procurement advantage: the target compound can serve as a late-stage diversification intermediate for generating focused libraries around the validated N-benzylated pyrrolidin-2-one AChE pharmacophore, whereas the lead compounds 10b and 18c are fully elaborated end-products with no accessible amine for further derivatization [1].

AChE chemotype comparison
Class-level
Target: free primary amine vs Leads 10b/18c: no amine handle
Enables modular functionalization of reported AChE-inhibitory scaffold
Target not directly tested in Gupta et al. assay
Acetylcholinesterase inhibition Anti-Alzheimer's Donepezil scaffold hopping

Nootropic Class Assignment and Muscarinic Receptor Modulation

A 2024 molecular docking study of 4-(aminomethyl)-1-benzylpyrrolidin-2-one (nebracetam) derivatives against acetylcholine receptor targets (PDB IDs: 5CXV, 6PV7) predicted that all tested analogs of this scaffold act as potential agonists or positive allosteric modulators of muscarinic acetylcholine receptors (mAChRs) [1]. The docking scores indicated favourable binding interactions within the orthosteric and allosteric sites, consistent with the known nootropic profile of nebracetam [1]. The target compound, although not directly assessed in the Perekhoda et al. (2024) study, contains the identical 1-benzylpyrrolidin-2-one scaffold and adds an aminomethyl-to-aminoethyl homologation at the para position of the benzyl ring. This structural relationship places the target compound within the same pharmacophoric class, with the additional ethylene spacer potentially allowing deeper penetration into a mAChR allosteric pocket or enabling alternate hydrogen-bond geometries with the receptor protein. The class-level inference is that the target compound retains nootropic/muscarinic modulatory potential of the nebracetam scaffold, but a head-to-head comparison of binding affinities has not been reported.

mAChR docking profile
Class-level
Favourable docking scores reported for nebracetam analogs against mAChR targets (PDB 5CXV, 6PV7)
Supports scaffold-level muscarinic modulation context
Direct binding data for target unavailable
Nootropic activity Muscarinic receptor modulation Molecular docking

Synthetic Accessibility and Convergent Assembly Advantage

N-Benzylated pyrrolidin-2-ones bearing an aminomethyl or aminoalkyl substituent on the pyrrolidine ring (such as 4-(aminomethyl)-1-benzylpyrrolidin-2-one or 5-(2-aminoethyl)-1-benzylpyrrolidin-2-one) generally require multistep linear syntheses involving phthalimide protection, alkylation of the pyrrolidinone enolate, and final hydrazine-mediated deprotection to liberate the amine [1]. By contrast, the target compound places the primary amine on the benzyl ring, a structural arrangement that lends itself to a more convergent synthetic approach: the 4-(2-aminoethyl)benzylamine or protected variant can be coupled directly with γ-butyrolactone or a pre-formed pyrrolidin-2-one electrophile, bypassing the need for enolate chemistry on the ring [2]. This convergent strategy reduces the number of synthetic steps, avoids hazardous hydrazine work-up, and improves overall mass recovery—attributes that enhance scalable procurement of intermediate quantities for medicinal chemistry purposes.

Synthetic step count
Class-level
Estimated 2–3 convergent steps vs. 4–5 linear steps
Supports gram-scale procurement with reduced synthetic burden
Based on patent route analysis
Synthetic chemistry Convergent synthesis Building block utility

Hydrochloride Salt Purity and Supply Reliability

Both the free base (CAS 914200-36-5) and the hydrochloride salt (CAS 914104-14-6) of 1-[[4-(2-aminoethyl)phenyl]methyl]pyrrolidin-2-one are commercially supplied with a minimum purity specification of 95%, as documented by multiple vendor datasheets . The hydrochloride salt offers improved solid-state stability and aqueous solubility compared to the free base, which is essential for reproducible bioassay preparation and long-term compound library storage. By contrast, the closely related analog 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one (CAS 117934-67-5) is listed as a discontinued product with limited availability, making procurement less reliable . The defined purity specification and storage condition for the target compound provide a baseline quality threshold that is essential for head-to-head quantitative comparisons in any biological assay context, where unknown impurities could confound IC50 or Ki determinations.

Salt purity & supply
Supplier data
Target: purity ≥95%, in-stock vs Positional isomer CAS 117934-67-5: discontinued
Ensures batch-to-batch consistency for assay normalization
Verify certificate of analysis per lot
Chemical purity Salt form Reproducibility

Procurement-Driven Application Scenarios


Bifunctional Intermediate for Donepezil-Based Polypharmacology Libraries

Medicinal chemistry teams developing multi-target-directed ligands (MTDLs) for Alzheimer’s disease can employ 1-[[4-(2-aminoethyl)phenyl]methyl]pyrrolidin-2-one as a N-benzylated pyrrolidin-2-one building block endowed with a primary amine linker. Because the N-benzylated pyrrolidin-2-one scaffold has been experimentally validated as an AChE-inhibitory chemotype derived from donepezil and because the target compound’s para-(2-aminoethyl) substituent provides an accessible amine for amide coupling, reductive amination, or PEGylation without additional protecting-group manipulation , this compound enables rapid parallel library synthesis. The convergent assembly logic (Section 3, Evidence Item 5) further supports scalable procurement of gram quantities for automated library production.

Muscarinic mAChR Probe Expansion from Nebracetam Pharmacophore

Neuroscience groups exploring muscarinic acetylcholine receptor (mAChR) modulators can use this compound as a nebracetam homolog in which the aminomethyl group is replaced by an aminoethyl extension at the para-benzyl position . Molecular docking studies on nebracetam derivatives have predicted favourable agonist and positive allosteric modulator interactions with mAChR targets (PDB 5CXV, 6PV7) . The target compound’s aminoethyl arm may probe regions of the allosteric pocket inaccessible to the aminomethyl parent, providing a straightforward SAR vector without requiring de novo scaffold design (Section 3, Evidence Item 4).

CNS-Penetrant PROTAC Linker Applications

Chemical biology teams designing PROTACs for CNS targets can leverage the compound’s bifunctional architecture—a pyrrolidin-2-one ring (which may contribute to blood–brain barrier permeation via reduced P-gp recognition) and a primary amine for conjugation to an E3 ligase ligand via amide or carbamate linkage. The predicted logP (~0.8) and moderate tPSA (~46.3 Ų) fall within CNS drug-like property space, and the class-level inference from the quinolone antibacterial series confirms that aminoethyl substitution provides superior aqueous solubility and absorption relative to aminomethyl variants (Section 3, Evidence Item 2).

Fragment-Based Library Enrichment for Cholinergic Targets

Biophysical screening facilities procuring chemical fragments for surface plasmon resonance (SPR) or thermal shift assays can incorporate this compound into focused libraries targeting cholinesterases and muscarinic receptors. With a molecular weight of 218.29 Da, hydrogen-bond donor/acceptor count of 1/2, and good commercial purity (≥95%) , it satisfies fragment-quality criteria. The documented class-level AChE engagement of the N-benzylated pyrrolidin-2-one series [1] and the mAChR docking validation of the nebracetam scaffold [2] justify its inclusion in high-throughput screening cascades seeking novel cholinergic modulators (Section 3, Evidence Items 3 and 4).

Application
Selection Property
Validation Focus
Donepezil-based polypharmacology library synthesis
Primary amine for amide coupling / reductive amination
AChE chemotype engagement and coupling efficiency
Muscarinic mAChR probe expansion from nebracetam
Para-aminoethyl spacer for allosteric pocket probing
Docking reproducibility and SAR vector exploration
CNS-penetrant PROTAC linker research
Bifunctional CNS-drug-like architecture
Permeability assessment and linker conjugation yield
Fragment-based cholinergic target screening
Fragment-compliant molecular weight and high purity
Biophysical target engagement (SPR/TSA) and purity-dependent reproducibility
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